Cas no 504-77-8 (Oxazoline)

• Product Name: Oxazoline
• CAS No: 504-77-8
• MF: C₃H₅NO
• MW: 71.0779006481171
• CID: 374314
• PubChem ID: 68157
• Update Time: 2025-04-19

Oxazoline Chemical and Physical Properties

Names and Identifiers

• Oxazoline
• 4,5-dihydro-1,3-oxazol
• 4,5-DIHYDROOXAZOLE
• Oxazole, 4,5-dihydro-
• 2-H-2-oxazoline
• 2-oxazoline
• 4,5-dihydro-1,3-oxazole
• 4,5-Dihydro-oxazol
• EINECS 208-000-4
• IMSODMZESSGVBE-UHFFFAOYSA-N
• A819027
• Q413567
• 27341-52-2
• F18129
• 504-77-8
• AKOS015911453
• 31TB4J57Y5
• UNII-31TB4J57Y5
• DTXSID9052139
• NS00043422
• 30969-75-6
• J-016744
• FT-0673339

• Inchi： 1S/C3H5NO/c1-2-5-3-4-1/h3H,1-2H2
• InChI Key： IMSODMZESSGVBE-UHFFFAOYSA-N
• SMILES： O1C=NCC1

Computed Properties

• Exact Mass: 71.03710
• Monoisotopic Mass: 71.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 50.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.13
• Melting Point: 93-94 ºC
• Boiling Point: 74 ºC
• Flash Point: 5 ºC
• PSA: 21.59000
• LogP: -0.51950

Oxazoline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)